N-cyclohexyl-6-[(methylsulfonyl)methyl]-2-(3-pyridinyl)-4-pyrimidinamine

• IUPAC Name: N-cyclohexyl-6-(methylsulfonylmethyl)-2-pyridin-3-ylpyrimidin-4-amine
• InChI: InChI=1S/C17H22N4O2S/c1-24(22,23)12-15-10-16(19-14-7-3-2-4-8-14)21-17(20-15)13-6-5-9-18-11-13/h5-6,9-11,14H,2-4,7-8,12H2,1H3,(H,19,20,21)
• InChI Key: ODOKZPGUEWYSFN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CC1=CC(=NC(=N1)C2=CN=CC=C2)NC3CCCCC3
• Molecular Formula: C17H22N4O2S
• Molecular Weight: 346.4 g/mol

Description

N-cyclohexyl-6-[(methylsulfonyl)methyl]-2-(3-pyridinyl)-4-pyrimidinamine, also known as CPI-1205, is a small molecule inhibitor that targets the histone methyltransferase enzyme known as enhancer of zeste homolog 2 (EZH2). This molecule has been the subject of extensive scientific research due to its potential as a therapeutic agent in the treatment of cancer and other diseases.

Scientific Research Applications

Enzyme Inhibition

Cytochrome P450 enzymes are crucial for the metabolism of many drugs. Selective inhibitors can help understand drug interactions and metabolism pathways. For instance, research on chemical inhibitors of cytochrome P450 isoforms highlights the importance of selective inhibition for understanding drug-drug interactions and metabolism. Such compounds, including pyrimidine derivatives, can serve as tools for dissecting the role of specific isoforms in drug metabolism, potentially improving drug design and safety profiles (Khojasteh et al., 2011).

Drug Delivery Systems

Nanoparticle-based drug delivery systems offer targeted delivery and controlled release of therapeutics. Research into nanoformulations for the cardiovascular system includes the development of nanoparticles that encapsulate small organic compounds, enhancing the therapeutic outcomes for cardiovascular diseases. Such technologies could be applicable for delivering compounds like N-cyclohexyl-6-[(methylsulfonyl)methyl]-2-(3-pyridinyl)-4-pyrimidinamine, potentially offering new treatments for cardiovascular conditions (Geldenhuys et al., 2017).

Synthesis of Complex Molecules

Pyrimidine derivatives play a critical role in medicinal chemistry due to their wide range of biological activities. The synthesis and application potential of xylan derivatives, for example, demonstrate the versatility of pyrimidine-based compounds in creating biopolymer ethers and esters with specific properties. This research can inform the synthesis of complex molecules, including those based on this compound, for various applications ranging from drug delivery to material science (Petzold-Welcke et al., 2014).